Cas no 1970977-56-0 (2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol
• CAS No: 1970977-56-0
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• MDL: MFCD18761020
• CID: 4633377
• PubChem ID: 21886155
• Update Time: 2025-10-18

2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ETHANOL
• 2,2,2-trifluoro-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanol
• (3-(2,2,2-TRIFLUORO-1-HYDROXYETHYL)PHENYL)BORONIC ACID PINACOL ESTER
• 3-(2,2,2-Trifluoro-1-hydroxyethyl)phenylboronic acid pinacol ester
• AMY7117
• 2,2,2-Trifluoro-1-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-ethanol
• CS-0175658
• AS-41519
• 2,2,2-trifluoro-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-ol
• 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-ol
• DB-181512
• SCHEMBL5841426
• MFCD18761020
• AKOS027331659
• 1970977-56-0
• 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol

• MDL： MFCD18761020
• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)10-7-5-6-9(8-10)11(19)14(16,17)18/h5-8,11,19H,1-4H3
• InChI Key： CDSZJUQQHUHGLH-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)O)(F)F

Computed Properties

• Exact Mass: 302.1301091g/mol
• Monoisotopic Mass: 302.1301091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Additional information on 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol

Comprehensive Analysis of 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol (CAS No. 1970977-56-0)

The compound 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol (CAS No. 1970977-56-0) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a trifluoroethanol moiety and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of organoboron chemistry.

In recent years, the demand for boron-containing compounds has surged due to their versatility in drug discovery and material science. This compound, with its CAS No. 1970977-56-0, is particularly noteworthy for its role in synthesizing fluorinated aromatic compounds, a hot topic in medicinal chemistry and agrochemical development. Researchers often search for "how to optimize Suzuki coupling with boronates" or "fluorinated boronic esters in drug design," highlighting the relevance of this compound in contemporary scientific discourse.

The 2,2,2-trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol exhibits excellent stability under ambient conditions, making it a preferred choice for laboratories focusing on high-throughput screening and catalysis. Its dioxaborolane group acts as a protecting moiety for boronic acids, addressing common challenges like protodeboronation—a frequently searched term in synthetic chemistry forums. This property aligns with the growing interest in "stable boronic acid derivatives" and "improving boron reagent shelf-life."

From an industrial perspective, the compound’s trifluoromethyl group contributes to its utility in designing bioactive molecules, particularly in the development of PET radiotracers and fluorescent probes. These applications are often linked to trending searches such as "CF3 in imaging agents" and "boron-based sensors." The combination of fluorine and boron in its structure also positions it as a candidate for advanced materials, including OLEDs and liquid crystals, topics gaining traction in materials science communities.

Quality control and analytical methods for CAS No. 1970977-56-0 are critical, as evidenced by searches like "HPLC analysis of boronic esters" and "NMR characterization of fluorinated compounds." The compound’s purity is typically verified via chromatographic techniques and spectroscopic methods, ensuring compliance with stringent research standards. This emphasis on quality resonates with laboratories prioritizing reproducibility—a key concern in peer-reviewed publications.

In summary, 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl)ethanol represents a convergence of fluorine chemistry and boron technology, addressing pressing needs in both academia and industry. Its multifaceted applications—from catalysis to materials engineering—make it a compound of enduring interest, as reflected in the evolving search trends and scientific literature.